Cas no 1103234-56-5 (2,6-Difluoro-3-(propylsulfonaMido)benzoic acid)

• Product Name: 2,6-Difluoro-3-(propylsulfonaMido)benzoic acid
• CAS No: 1103234-56-5
• MF: C₁₀H₁₁F₂NO₄S
• MW: 279.260448694229
• MDL: MFCD18157658
• CID: 827469
• PubChem ID: 46192923
• Update Time: 2025-06-09

2,6-Difluoro-3-(propylsulfonaMido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-3-(propylsulfonamido)benzoic acid
• 2,6-Difluoro-3-(propane-1-sulfonamido)benzoic acid
• 2,6-difluoro-3-(propane-1-sulfonylamino)benzoic acid
• 2,6-difluoro-3-(propylsulfonylamino)benzoic acid
• 2,6-Difluoro-3-[(propylsulfonyl)amino]benzoic acid
• 5-aMino-3-(4-phenoxyphenyl)-1H-pyrazole-4-carbonitrile
• 2,6-Difluoro-3-[[(propan-1-yl)sulfonyl]amino]benzoic acid
• 2.6-difluoro-3-(propylsulfonamido)benzoic acid
• AK110017
• 2,6-DIFLUORO-3-(PROPYLSULFONAMIDO)BENZOIC ACID;2,6-Difluoro-3-(propylsulfonamido)benzoic acid
• C10H11F2NO4S
• RTAWCKGXCGSFJI-UHFFFAOYSA-N
• difluoropropanesulfonamidobenzoicacid
• RW4139
• RP15433
• IMED2168703961
• QC-
• 2,6-Difluoro-3-[(propane-1-sulfonyl)amino]benzoic acid
• MFCD18157658
• DTXSID80673054
• 1103234-56-5
• SY032827
• 2,6-difluoro-3-(propyl-sulfonamido)benzoic acid
• SCHEMBL413368
• 2,6-Difluoro-3-(propylsulfonaMido)benzoicacid
• LE-0024
• PB28733
• 2,6-difluoro-3-(3-propylsulfonamido)benzoic acid
• 2,6-DIFLUORO-3-(PROPANE-1-SULFONYLAMINO)-BENZOIC ACID
• AC-26959
• 2,6-Difluoro-3-((propylsulfonyl)amino)benzoic acid
• CS-M2828
• 2,6-Difluoro-3-(propylsulfonamido)benzoic acid, AldrichCPR
• DB-059988
• AKOS015853202
• NS00004298
• EC 700-740-0
• 2,6-Difluoro-3-(propylsulfonaMido)benzoic acid

• MDL： MFCD18157658
• Inchi： 1S/C10H11F2NO4S/c1-2-5-18(16,17)13-7-4-3-6(11)8(9(7)12)10(14)15/h3-4,13H,2,5H2,1H3,(H,14,15)
• InChI Key： RTAWCKGXCGSFJI-UHFFFAOYSA-N
• SMILES： S(CCC)(NC1C=CC(=C(C(=O)O)C=1F)F)(=O)=O

Computed Properties

• Exact Mass: 279.03800
• Monoisotopic Mass: 279.03768533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8
• XLogP3: 1.5

Experimental Properties

• Density: 1.518
• PSA: 91.85000
• LogP: 2.96850

2,6-Difluoro-3-(propylsulfonaMido)benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2,6-Difluoro-3-(propylsulfonaMido)benzoic acid

Introduction to 2,6-Difluoro-3-(propylsulfonamido)benzoic acid (CAS No. 1103234-56-5)

2,6-Difluoro-3-(propylsulfonamido)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1103234-56-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of fluoro and sulfonamido functional groups, which contribute to its unique chemical properties and potential biological activities. The structural features of this molecule make it a valuable scaffold for the development of novel therapeutic agents.

The fluoro substituents at the 2- and 6-positions of the benzene ring play a crucial role in modulating the electronic properties and metabolic stability of the compound. Fluorine atoms are known to enhance binding affinity and selectivity, which are critical factors in drug design. In particular, C-F bonds contribute to increased lipophilicity and resistance to enzymatic degradation, making fluorinated compounds attractive candidates for drug development.

The propylsulfonamido group at the 3-position introduces a polar and basic moiety, which can interact with biological targets such as enzymes and receptors. Sulfonamides are widely recognized for their pharmacological properties, including antimicrobial, anti-inflammatory, and antiviral activities. The combination of these functional groups in 2,6-Difluoro-3-(propylsulfonamido)benzoic acid suggests potential applications in addressing various therapeutic challenges.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of this compound more effectively. Studies have demonstrated that the presence of fluoro groups can influence the conformational flexibility of benzoic acid derivatives, potentially enhancing their interaction with biological targets. Additionally, the sulfonamido group can serve as a hinge region, allowing for fine-tuning of molecular interactions.

In the context of drug discovery, 2,6-Difluoro-3-(propylsulfonamido)benzoic acid has been investigated for its potential role in modulating inflammatory pathways. In vitro studies have shown that derivatives with similar structural motifs can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with the growing interest in developing fluorinated sulfonamides as anti-inflammatory agents.

Furthermore, the compound's ability to cross biological membranes has been a focus of research due to its potential application in central nervous system (CNS) drug delivery. Fluorinated aromatic compounds are known to exhibit improved blood-brain barrier penetration, which is a significant challenge in CNS pharmacology. The propylsulfonamido group may also contribute to this property by enhancing solubility and membrane permeability.

Another area of interest is the use of 2,6-Difluoro-3-(propylsulfonamido)benzoic acid as a precursor in synthetic chemistry. Its unique structure allows for further functionalization, enabling the creation of libraries of analogs with tailored biological activities. This approach is particularly valuable in high-throughput screening programs aimed at identifying lead compounds for drug development.

The compound's stability under various conditions has also been evaluated, revealing its potential for industrial applications. Studies have shown that it maintains its integrity under moderate temperatures and pH conditions, making it suitable for formulation into pharmaceutical products. Additionally, its compatibility with standard synthetic methodologies enhances its utility in multi-step organic synthesis.

From a medicinal chemistry perspective, the SAR (Structure-Activity Relationship) studies on benzoic acid derivatives have highlighted the importance of fluorine substitution in enhancing biological activity. The electron-withdrawing nature of fluorine atoms can strengthen interactions with hydrogen bond donors and acceptors, improving binding affinity. The propylsulfonamido group further contributes to this effect by providing additional hydrogen bonding sites.

Recent publications have explored the use of fluorinated sulfonamides as kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. The structural features of 2,6-Difluoro-3-(propylsulfonamido)benzoic acid suggest its potential as a kinase inhibitor by modulating key interactions within the active site.

In conclusion,2,6-Difluoro-3-(propylsulfonamido)benzoic acid (CAS No. 1103234-56-5) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features, including fluoro and sulfonamido substituents, make it a valuable scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, reinforcing its significance in medicinal chemistry.